Cas no 1135312-04-7 ((1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol
• CAS No: 1135312-04-7
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 6033736
• PubChem ID: 101489480
• Update Time: 2025-06-11

(1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol
• EN300-1948535
• 1135312-04-7
• (1R)-2,2,2-trifluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H9F3OS/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8,13H,1H3/t8-/m1/s1
• InChI Key： QDILVMHUDQRYHF-MRVPVSSYSA-N
• SMILES： S(C)C1C=CC(=CC=1)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol

(1R)-2,2,2-Trifluoro-1-4-(Methylsulfanyl)phenylethan-1-ol (CAS No. 1135312-04-7)

(1R)-2,2,2-Trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol (CAS No. 1135312-04-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of fluoroalkyl aryl ethers and is characterized by the presence of a trifluoromethyl group and a methylthio substituent on the phenyl ring. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The chiral nature of (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacokinetics of many drugs. The (1R) configuration of this compound ensures that it can interact specifically with biological targets, potentially leading to enhanced efficacy and reduced side effects compared to its racemic counterpart. This property is highly desirable in drug development, where enantiomeric purity is often critical for achieving optimal therapeutic outcomes.

Recent studies have highlighted the potential of (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, research published in the Journal of Medicinal Chemistry demonstrated that (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and promoting neuronal health.

In addition to its neuroprotective properties, (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and induction of apoptosis in cancer cells. This selective cytotoxicity makes (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol a potential lead compound for the development of novel anticancer agents.

The trifluoromethyl group present in (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol contributes significantly to its pharmacological profile. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules. This property can improve the bioavailability and half-life of drugs, making them more effective in vivo. Furthermore, the presence of fluorine atoms can also influence the binding affinity and selectivity of compounds towards their biological targets.

The methylthio substituent on the phenyl ring adds another layer of complexity to the structure of (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol. Sulfur-containing groups are known for their ability to form strong interactions with metal ions and other biomolecules. This can enhance the compound's ability to interact with specific protein targets involved in various physiological processes. For example, research has shown that compounds with methylthio substituents can modulate enzymes involved in oxidative stress and inflammation, which are key factors in many diseases.

In terms of synthesis, (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 4-methylthiophenylacetonitrile with triflic acid followed by reduction to yield the desired alcohol. The chiral center can be introduced using asymmetric synthesis techniques such as catalytic asymmetric hydrogenation or enzymatic resolution. These methods ensure high enantiomeric purity and yield, which are essential for pharmaceutical applications.

The safety profile of (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (1R)-2,2,2-trifluoro-1-4-(methylsulfanyl)phenylethan-1-ol (CAS No. 1135312-04-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.